Cas no 19773-50-3 (13-Docosenoic acid,2-methylpropyl ester, (13Z)-)
19773-50-3 structure
Product Name:13-Docosenoic acid,2-methylpropyl ester, (13Z)-
CAS No:19773-50-3
MF:C26H50O2
MW:394.674008846283
CID:149280
PubChem ID:6436514
Update Time:2025-04-19
13-Docosenoic acid,2-methylpropyl ester, (13Z)- Chemical and Physical Properties
Names and Identifiers
-
- 13-Docosenoic acid,2-methylpropyl ester, (13Z)-
- 2-methylpropyl docos-13-enoate
- isobutyl (Z)-docos-13-enoate
- 2-methylpropyl (13Z)-docos-13-enoate
- Einecs 243-290-6
- (Z)-13-Docosenoic acid isobutyl ester
- NS00047675
- DTXSID701293966
- 19773-50-3
- 2-methylpropyl (Z)-docos-13-enoate
- 2-Methylpropyl (13Z)-13-docosenoate
-
- Inchi: 1S/C26H50O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-26(27)28-24-25(2)3/h11-12,25H,4-10,13-24H2,1-3H3/b12-11-
- InChI Key: VTAMRSRSTWWDEQ-QXMHVHEDSA-N
- SMILES: O(CC(C)C)C(CCCCCCCCCCC/C=C\CCCCCCCC)=O
Computed Properties
- Exact Mass: 394.3813
- Monoisotopic Mass: 394.381081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 22
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 11.1
Experimental Properties
- Density: 0.867
- Boiling Point: 460.2°C at 760 mmHg
- Flash Point: 76.9°C
- Refractive Index: 1.458
- PSA: 26.3
13-Docosenoic acid,2-methylpropyl ester, (13Z)- Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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